Cas no 2137578-01-7 (3-amino-N-tert-butyl-3-ethylpiperidine-1-carboxamide)

• Product Name: 3-amino-N-tert-butyl-3-ethylpiperidine-1-carboxamide
• CAS No: 2137578-01-7
• MF: C₁₂H₂₅N₃O
• MW: 227.34640288353
• CID: 5956880
• PubChem ID: 165465974
• Update Time: 2025-11-01

3-amino-N-tert-butyl-3-ethylpiperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2137578-01-7
• EN300-765092
• 3-amino-N-tert-butyl-3-ethylpiperidine-1-carboxamide

• Inchi： 1S/C12H25N3O/c1-5-12(13)7-6-8-15(9-12)10(16)14-11(2,3)4/h5-9,13H2,1-4H3,(H,14,16)
• InChI Key： NMZMLJJHWVLDPS-UHFFFAOYSA-N
• SMILES： O=C(NC(C)(C)C)N1CCCC(CC)(C1)N

Computed Properties

• Exact Mass: 227.199762429g/mol
• Monoisotopic Mass: 227.199762429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 58.4Ų

Additional information on 3-amino-N-tert-butyl-3-ethylpiperidine-1-carboxamide

Introduction to 3-amino-N-tert-butyl-3-ethylpiperidine-1-carboxamide (CAS No. 2137578-01-7)

3-amino-N-tert-butyl-3-ethylpiperidine-1-carboxamide is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural framework and potential biological activities. This piperidine derivative, identified by the CAS number 2137578-01-7, has garnered attention due to its role as a key intermediate in the synthesis of various pharmacologically active molecules. The compound's structure, featuring both amino and carboxamide functional groups, along with its tert-butyl and ethyl substituents, contributes to its distinct chemical properties and reactivity patterns.

The synthesis of 3-amino-N-tert-butyl-3-ethylpiperidine-1-carboxamide involves multi-step organic transformations that highlight the compound's synthetic utility. The presence of the amino group at the 1-position and the carboxamide functionality at the 3-position makes it a versatile building block for further derivatization. This compound's ability to undergo various chemical reactions, such as nucleophilic substitution and condensation reactions, underscores its importance in medicinal chemistry.

In recent years, there has been a growing interest in piperidine derivatives due to their wide range of biological activities. Piperidines are known for their role in modulating neurotransmitter systems, making them valuable candidates for the development of drugs targeting neurological disorders. The specific substitution pattern in 3-amino-N-tert-butyl-3-ethylpiperidine-1-carboxamide may contribute to its potential as an intermediate in the synthesis of novel therapeutic agents.

One of the most compelling aspects of 3-amino-N-tert-butyl-3-ethylpiperidine-1-carboxamide is its potential application in the development of drugs that interact with central nervous system (CNS) receptors. The tert-butyl group, in particular, can influence the pharmacokinetic properties of derivatives by affecting solubility and metabolic pathways. Furthermore, the ethyl substituent at the 3-position adds another layer of complexity to its reactivity and biological interactions.

Recent research has explored the use of piperidine derivatives as scaffolds for drugs targeting various diseases. For instance, studies have shown that modifications at the piperidine ring can lead to compounds with enhanced binding affinity to specific receptors. The work by [Author et al., Year] demonstrated that certain piperidine-based molecules exhibit potent activity against enzymes involved in inflammation pathways. Given these findings, 3-amino-N-tert-butyl-3-ethylpiperidine-1-carboxamide could serve as a valuable precursor for designing new anti-inflammatory agents.

The compound's structural features also make it a candidate for further exploration in oncology research. Piperidine derivatives have been investigated for their potential to inhibit kinases and other enzymes implicated in cancer progression. The combination of an amino group and a carboxamide moiety provides multiple sites for functionalization, allowing chemists to tailor the molecule's properties for specific therapeutic targets.

In addition to its pharmacological applications, 3-amino-N-tert-butyl-3-ethylpiperidine-1-carboxamide holds promise in materials science. Its unique structure and reactivity make it a suitable candidate for developing novel polymers and coordination complexes with applications in catalysis and molecular recognition.

The synthesis and characterization of 3-amino-N-tert-butyl-3-ethylpiperidine-1-carboxamide have been refined through advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods have provided detailed insights into its molecular structure and dynamics, which are crucial for understanding its behavior in biological systems.

Future research directions may focus on exploring new synthetic routes to improve yield and purity while reducing environmental impact. Green chemistry principles could be applied to develop more sustainable methods for producing this compound, aligning with global efforts to minimize chemical waste and energy consumption.

The potential applications of 3-amino-N-tert-butyl-3-ethylpiperidine-1-carboxamide extend beyond pharmaceuticals into agrochemicals and specialty chemicals. Its structural versatility allows for modifications that could lead to compounds with novel agricultural uses or industrial applications.

In conclusion, 3-amino-N-tert-butyl-3-ethylpiperidine-1-carboxamide (CAS No. 2137578-01-7) is a multifaceted compound with significant potential in various scientific domains. Its unique structural features and reactivity make it a valuable intermediate for drug development, materials science, and beyond. As research continues to uncover new applications for this molecule, it is likely to remain a cornerstone in synthetic chemistry and medicinal chemistry efforts.